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Compound of Interest

Compound Name: Hexamethyl-D18-disilane

CAS No.: 61123-71-5

Cat. No.: B1448022

Get Quote

Executive Summary
Hexamethyl-D18-disilane (CAS: 61123-71-5) is a specialized isotopologue of

hexamethyldisilane where all eighteen hydrogen atoms are substituted with deuterium (

H).[1][2][3] In the pharmaceutical sciences, it serves a dual critical function: as a robust, high-
boiling internal reference for high-temperature NMR spectroscopy, and more significantly, as a
primary reagent for the installation of trimethylsilyl-d9 (TMS-d9) groups.[3]

This guide details the physicochemical profile, synthetic utility, and handling protocols for

Hexamethyl-D18-disilane, specifically tailored for researchers engaged in Deuterium Switch

programs—a medicinal chemistry strategy used to improve metabolic stability (via the Kinetic

Isotope Effect) without altering pharmacological potency.[3]

Part 1: Substance Identity & Physicochemical
Profile[3][4]
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Chemical Identification
Parameter Specification

Chemical Name Hexamethyl-D18-disilane

Synonyms
Bis(trimethylsilyl-d9);

Perdeuteriohexamethyldisilane

CAS Number 61123-71-5

Molecular Formula

Molecular Weight 164.49 g/mol (vs. 146.39 for non-deuterated)

Structure

Isotopic Purity Typically ≥ 98 atom % D

Physical Properties (Comparative)
Note: While specific experimental data for the D18 isotopologue is limited, properties are

closely correlated with the proteo-analog (H-HMDS), with adjustments for isotopic mass.[3]
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Property H-HMDS (Standard)
D18-HMDS
(Estimated/Observ
ed)

Significance

Boiling Point 112–113 °C ~112–114 °C

High Thermal

Stability: Unlike TMS

(bp 26°C), HMDS-d18

remains stable in

high-temperature

NMR experiments

(e.g., >100°C in

DMSO-d6).[3]

Density 0.715 g/mL ~0.80 g/mL

Increased mass due

to deuterium

substitution (

H is 2x mass of

H).[3]

Flash Point 11 °C ~11 °C

Flammability Hazard:

Requires grounding

and inert atmosphere

handling.[3]

Solubility Organic solvents Organic solvents

Fully compatible with

CDCl3, DMSO-d6,

THF.[3]

Part 2: The Role in High-Field NMR Spectroscopy[3]
While Tetramethylsilane (TMS) is the universal zero-point reference, it is volatile and unsuitable

for high-temperature studies.[3] Hexamethyl-D18-disilane offers a strategic alternative.

The "Silent" Reference
In trace analysis, the massive singlet signal of a proteo-reference (like standard HMDS at 0.04

ppm) can obscure impurity peaks or integration values in the 0.0–0.1 ppm region.[3]
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Application: Hexamethyl-D18-disilane is used when the analyst requires the chemical

properties of a silane reference but needs to eliminate the proton signal entirely (using the

residual solvent peak for referencing) or when studying silicon-centered chirality via

Si NMR without proton coupling interference.[3]

High-Temperature Stability
For kinetic studies performed at elevated temperatures (e.g., 100°C to monitor reaction

intermediates), TMS evaporates.[3] HMDS-d18 remains in the liquid phase, maintaining sample

volume integrity and concentration accuracy.[3]

Part 3: Synthetic Utility in Drug Development (The
"Silicon Switch")[3]
The primary value of Hexamethyl-D18-disilane lies in its ability to transfer the Trimethylsilyl-d9

group.[3] This is pivotal in "Silicon Switch" strategies where a carbon atom (t-butyl group) is

replaced by a silicon atom to alter metabolic profiles.[3]

Mechanism: Cleavage of the Si—Si Bond
The Si—Si bond is weak (~53 kcal/mol) compared to C—C bonds (~83 kcal/mol).[3] This

allows Hexamethyl-D18-disilane to be cleaved by nucleophiles or electrophiles to generate

reactive TMS-d9 species.

Pathway A: Generation of TMS-d9 Anions (Silyllithium-d9)
Reagents such as Methyllithium (MeLi) cleave the disilane bond, generating a silyllithium

species that acts as a potent nucleophile.[3]

Pathway B: Generation of TMS-d9 Iodide (Electrophile)
Reaction with Iodine (

) generates Trimethylsilyl iodide-d9 (TMSI-d9), a powerful reagent for dealkylation or silylation
of alcohols.[3]

Workflow Visualization
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The following diagram illustrates the synthetic pathways for incorporating the TMS-d9 moiety

into Active Pharmaceutical Ingredients (APIs).
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Click to download full resolution via product page

Figure 1: Synthetic divergence of Hexamethyl-D18-disilane into nucleophilic and electrophilic

deuterated silylating agents.[3]

Part 4: Experimental Protocol: Generation of TMS-
d9-Lithium
Objective: To generate

for nucleophilic addition to a ketone, creating a deuterated silyl-carbinol.

Reagents & Equipment[3]
Hexamethyl-D18-disilane (CAS 61123-71-5): 1.0 equiv.[1][3]

Methyllithium (MeLi): 1.1 equiv (in ether).[3]

Solvent: Anhydrous THF (freshly distilled).

Atmosphere: Argon or Nitrogen (Strictly anhydrous).[3]

Vessel: Flame-dried Schlenk flask.

Step-by-Step Methodology
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System Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with Argon

three times.

Charging: Add anhydrous THF (10 mL) and Hexamethyl-D18-disilane (1.0 mmol, ~164 mg)

via syringe.

Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Rationale: Low temperature

prevents uncontrolled side reactions and stabilizes the silyllithium species.

Cleavage Reaction: Dropwise add MeLi (1.1 mmol) over 5 minutes.

Activation: Allow the mixture to warm to 0°C and stir for 30 minutes. The solution should turn

a deep red/orange color, indicating the formation of the silyllithium species.[3]

Note: The byproduct is Tetramethylsilane-d9, which is inert in this context.[3]

Application: Cool back to -78°C and add the electrophile (e.g., ketone substrate) dropwise.

Quench: Quench with saturated aqueous

and extract with ether.

Part 5: Quality Assurance & Safety
Storage and Stability[3]

Hygroscopicity: While less sensitive than chlorosilanes, HMDS-d18 should be stored under

inert gas to prevent slow hydrolysis over time.[3]

Temperature: Store at 2–8°C.

Shelf Life: Deuterium exchange is negligible under standard storage; however, chemical

purity should be re-verified annually via GC-MS.

Safety Hazards (GHS Classification)
H225: Highly flammable liquid and vapor.[3][4]

Precaution: Use non-sparking tools and ground all transfer equipment.[3][4]
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H315/H319: Causes skin and serious eye irritation.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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